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Compound of Interest

Compound Name: Miv 150

Cat. No.: B1677211

Essential Safety and Handling Guide for Miv-150

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Miv-150, a non-nucleoside reverse transcriptase (NNRT) inhibitor. Adherence to
these procedures is essential for ensuring laboratory safety and maintaining the integrity of
experimental work. Miv-150 is identified by CAS Number 231957-54-3 and has the molecular
formula C19H17FN403. While a comprehensive Safety Data Sheet (SDS) with specific
guantitative exposure limits for Miv-150 is not publicly available, this document outlines best
practices based on the handling of potent pharmaceutical compounds.

Personal Protective Equipment (PPE)

Due to the biologically active nature of Miv-150, a stringent PPE protocol is mandatory to
prevent accidental exposure through skin contact, inhalation, or ingestion. The following table
summarizes the required equipment for handling Miv-150 in both solid and solution forms.
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PPE Category

Required Equipment

Specifications and Use

Eye Protection

Safety Goggles with Side
Shields

Must be worn at all times when
handling Miv-150 to protect
against splashes or airborne

particles.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Double-gloving
is advised for all handling
procedures. Gloves must be
changed immediately if they
become contaminated, torn, or

punctured.

Body Protection

Laboratory Coat or Impervious

Gown

A fully fastened lab coat or
gown is required to protect skin
and personal clothing from

contamination.

Respiratory Protection

Fume Hood or Ventilated

Enclosure

All weighing of Miv-150 powder
and preparation of
concentrated solutions must
be conducted within a certified
chemical fume hood or other
suitable ventilated enclosure to
prevent inhalation of airborne

particles.

Operational and Disposal Plans

A systematic approach to the handling and disposal of Miv-150 is critical for laboratory safety

and environmental protection.

Handling and Storage

» Engineering Controls: All work with solid Miv-150 and the preparation of stock solutions

should be performed in a designated area within a chemical fume hood to minimize

inhalation exposure. An eyewash station and safety shower must be readily accessible.
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Storage: Miv-150 should be stored in a tightly sealed container in a cool, well-ventilated
area, protected from direct sunlight and sources of ignition.[1] Recommended storage
temperature is typically -20°C for long-term stability.

General Handling: Avoid the formation of dust and aerosols.[1] Do not eat, drink, or smoke in
areas where Miv-150 is handled. Wash hands thoroughly after handling.

First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
while holding the eyelids open. Seek prompt medical attention.[1]

Skin Contact: Remove all contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water.[1] If irritation persists, seek medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

Spill Management

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]

Wearing full PPE, absorb liquid spills with an inert, non-combustible material such as

vermiculite or sand. For solid spills, carefully scoop the material into a designated waste

container, avoiding dust generation. Decontaminate the spill area and all equipment used in the

cleanup.

Disposal Plan

All waste containing Miv-150, including the pure compound, contaminated solutions, and

disposable labware (e.g., gloves, pipette tips), must be treated as hazardous chemical waste.

Waste Segregation: Do not mix Miv-150 waste with other waste streams. Collect all Miv-150
waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.
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e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "Miv-150," and any other identifiers required by your institution's Environmental Health
and Safety (EHS) department.

o Storage of Waste: Store the sealed waste container in a designated, secure satellite
accumulation area until it is collected by certified hazardous waste personnel.

o Disposal Method: The final disposal of Miv-150 waste must be conducted through your
institution's licensed hazardous waste management program, which will typically involve
high-temperature incineration. Do not dispose of Miv-150 down the drain or in regular trash.

Experimental Protocol Workflow

The following diagram illustrates a standard workflow for a typical laboratory experiment
involving Miv-150, from preparation to disposal.
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Miv-150 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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